Cas no 5917-45-3 (3-Butoxy-3-oxopropanoic acid)

• Product Name: 3-Butoxy-3-oxopropanoic acid
• CAS No: 5917-45-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 949778
• Update Time: 2023-08-02

3-Butoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• n-butylmalonic acid
• 3-butoxy-3-oxopropanoic acid
• monobutyl malonate
• 3-Butoxy-3-oxopropanoic acid

• Inchi： 1S/C7H12O4/c1-2-3-4-11-7(10)5-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： GVISTWYZTBOUJA-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)O)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 141
• Topological Polar Surface Area: 63.6